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Compound of Interest

Compound Name: 1-Bromo-3-methylpentane

Cat. No.: B1293714 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals is paramount. This guide provides immediate, essential safety and

logistical information for 1-Bromo-3-methylpentane, including detailed operational and

disposal plans to foster a secure laboratory environment.

Physicochemical Properties
A clear understanding of the properties of 1-Bromo-3-methylpentane is the first step toward

safe handling.

Property Value Source

Molecular Formula C6H13Br [1][2][3][4]

Molecular Weight 165.07 g/mol [1][2][3][4]

Boiling Point 144.0 ± 8.0 °C at 760 mmHg [2]

Flash Point 40.1 ± 10.4 °C [2]

Density 1.2 ± 0.1 g/cm³ [2]

Vapor Pressure 6.5 ± 0.3 mmHg at 25°C [2]
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The appropriate selection and use of PPE are critical to minimize exposure and ensure

personal safety when handling 1-Bromo-3-methylpentane, a flammable liquid and irritant.

PPE Category Specification Rationale & Citation

Eye and Face Protection
Chemical safety goggles or a

face shield.

Protects against splashes and

vapors that can cause serious

eye irritation.

Hand Protection

For incidental contact, nitrile

gloves are recommended. For

extended contact or

immersion, consider heavier-

duty gloves such as Viton® or

Norfoil®. Always inspect

gloves for tears or punctures

before use.[5]

Halogenated hydrocarbons

can degrade many common

glove materials.[6][7]

Neoprene and butyl rubber

have shown poor resistance to

this chemical class.[5][7]

Respiratory Protection

In well-ventilated areas,

respiratory protection may not

be required. However, where

ventilation is inadequate or for

spills, a full-face respirator with

multi-purpose combination

(US) or type ABEK (EN 14387)

respirator cartridges should be

used.

Protects against inhalation of

vapors which may cause

respiratory irritation.

Skin and Body Protection

A flame-retardant lab coat or

chemical-resistant apron

should be worn. Closed-toe

shoes are mandatory.

Provides a barrier against skin

contact and protects from

potential splashes of this skin

irritant.

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for laboratory safety and

environmental responsibility.
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Experimental Workflow
The following diagram outlines the standard operating procedure for handling 1-Bromo-3-
methylpentane from preparation to disposal.
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Safe Handling Workflow for 1-Bromo-3-methylpentane

Preparation

Handling

Spill & Emergency Waste Disposal

Conduct Risk Assessment

Don Appropriate PPE

Ensure Fume Hood is Operational

Work Within a Fume Hood

Use Grounded Equipment & Non-Sparking Tools

Keep Away from Ignition Sources

Evacuate Area & Alert Others Collect Waste in a Labeled, Compatible Container

Use Spill Kit with Absorbent Material

Ventilate Area

Segregate as Halogenated Organic Waste

Arrange for Hazardous Waste Pickup

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 1-Bromo-3-methylpentane.
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Disposal Plan
Proper disposal of 1-Bromo-3-methylpentane and its contaminated materials is crucial to

prevent environmental contamination and comply with regulations.

Waste Segregation: 1-Bromo-3-methylpentane waste is classified as a halogenated

organic waste. It must be collected separately from non-halogenated waste to avoid costly

and complex disposal procedures.[8]

Containerization: Use a designated, properly labeled, and sealed waste container that is

compatible with halogenated hydrocarbons. The label should clearly state "Hazardous

Waste," "Halogenated Organic Waste," and list the contents.[9]

Storage: Store the waste container in a cool, dry, and well-ventilated area, away from

incompatible materials and ignition sources.

Pickup and Disposal: Arrange for the disposal of the hazardous waste through your

institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste

disposal contractor.[9] Do not pour this chemical down the drain.

By adhering to these guidelines, researchers and scientists can significantly mitigate the risks

associated with handling 1-Bromo-3-methylpentane, ensuring a safer laboratory environment

for all.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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